![molecular formula C10H16N6O3 B2420762 2-(4-(4-Amino-5-nitropyrimidin-2-yl)piperazin-1-yl)ethanol CAS No. 1286725-36-7](/img/structure/B2420762.png)
2-(4-(4-Amino-5-nitropyrimidin-2-yl)piperazin-1-yl)ethanol
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Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16N4O3/c16-8-7-13-3-5-14 (6-4-13)11-2-1-10 (9-12-11)15 (17)18/h1-2,9,16H,3-8H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a dry environment at 2-8°C .Scientific Research Applications
Antimicrobial Activity :
- Compounds similar to 2-(4-(4-Amino-5-nitropyrimidin-2-yl)piperazin-1-yl)ethanol have been synthesized and shown to exhibit variable and modest antimicrobial activity against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
- Another study synthesized pyridine derivatives with structures similar to the chemical , also indicating antibacterial and antifungal properties (Patel & Agravat, 2007).
Potential Anticancer Properties :
- A study on pyrimidine-piperazine-chromene and -quinoline conjugates, related to the chemical structure , revealed certain compounds showing anti-proliferative activities against human breast cancer cell lines (Parveen et al., 2017).
Anti-HIV Activity :
- Research involving the synthesis of new 5-substituted Piperazinyl-4-nitroimidazole Derivatives, which are structurally similar to this compound, explored their potential as non-nucleoside reverse transcriptase inhibitors with anti-HIV activity (Al-Masoudi et al., 2007).
Neuroleptic Potential :
- The synthesis of compounds with structural similarities to this compound revealed their potential use as neuroleptics (Valenta et al., 1990).
Antimicrobial Activity of Piperazine Derivatives :
- Various piperazine derivatives, which are structurally related to the chemical of interest, have been investigated for their antimicrobial activities, showing significant potential (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Synthesis and Applications in Organic Chemistry :
- The synthesis and characterization of similar compounds have been extensively studied, indicating their potential applications in various fields of organic chemistry and medicinal research (Jin-peng, 2013).
Safety and Hazards
The compound is classified as dangerous with hazard statements H302 and H314 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling . In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice .
properties
IUPAC Name |
2-[4-(4-amino-5-nitropyrimidin-2-yl)piperazin-1-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N6O3/c11-9-8(16(18)19)7-12-10(13-9)15-3-1-14(2-4-15)5-6-17/h7,17H,1-6H2,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVRHNDNQLWAHKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=NC=C(C(=N2)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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